Cas no 2877647-67-9 (6-{4-[9-(2-methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}-2-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-{4-[9-(2-methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}-2-methyl-2,3-dihydropyridazin-3-one
• CAS No: 2877647-67-9
• MF: C₁₇H₂₂N₈O₂
• MW: 370.408981800079
• CID: 5308207
• PubChem ID: 165433267
• Update Time: 2025-06-09

6-{4-[9-(2-methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}-2-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• F6811-1368
• 6-{4-[9-(2-methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}-2-methyl-2,3-dihydropyridazin-3-one
• AKOS040884346
• 2877647-67-9
• 6-[4-[9-(2-Methoxyethyl)-9H-purin-6-yl]-1-piperazinyl]-2-methyl-3(2H)-pyridazinone

• Inchi： 1S/C17H22N8O2/c1-22-14(26)4-3-13(21-22)23-5-7-24(8-6-23)16-15-17(19-11-18-16)25(12-20-15)9-10-27-2/h3-4,11-12H,5-10H2,1-2H3
• InChI Key： KEOYISIDJYOKKH-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)N=C(N2CCN(C3=C4C(=NC=N3)N(CCOC)C=N4)CC2)C=C1

Computed Properties

• Exact Mass: 370.18657197g/mol
• Monoisotopic Mass: 370.18657197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 92Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 579.6±60.0 °C(Predicted)
• pka: 6.75±0.10(Predicted)

Additional information on 6-{4-[9-(2-methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}-2-methyl-2,3-dihydropyridazin-3-one

Introduction to 6-{4-[9-(2-methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 2877647-67-9)

6-{4-[9-(2-methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}-2-methyl-2,3-dihydropyridazin-3-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2877647-67-9, belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in drug discovery and development. The intricate molecular framework of this compound, featuring a piperazine ring linked to a purine moiety and a dihydropyridazine core, suggests multifaceted interactions with biological targets, which are being explored for therapeutic applications.

The structural composition of 6-{4-[9-(2-methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}-2-methyl-2,3-dihydropyridazin-3-one is characterized by several key functional groups that contribute to its reactivity and biological significance. The presence of a piperazine ring imparts a basic character to the molecule, facilitating interactions with acidic biological targets such as enzymes and receptors. Additionally, the purine moiety, which is a fundamental component of nucleic acids, suggests potential applications in modulating processes involving DNA and RNA metabolism. The dihydropyridazine core further enhances the molecule's complexity, offering multiple sites for functionalization and interaction with biological systems.

In recent years, there has been growing interest in the development of novel compounds that can modulate cellular signaling pathways associated with various diseases. The unique structural features of 6-{4-[9-(2-methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}-2-methyl-2,3-dihydropyridazin-3-one make it an attractive candidate for further investigation in this context. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain enzymes involved in inflammation and cancer progression. The methoxyethyl group attached to the purine ring is particularly noteworthy, as it introduces a hydrophobic region that could enhance membrane permeability and improve bioavailability.

The synthesis of 6-{4-[9-(2-methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}-2-methyl-2,3-dihydropyridazin-3-one represents a significant achievement in synthetic organic chemistry. The multi-step synthetic route involves careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the piperazine ring through cyclocondensation reactions, followed by the introduction of the purine moiety via nucleophilic substitution. The final step involves the construction of the dihydropyridazine core through cyclization reactions. Each step is meticulously optimized to minimize side reactions and maximize the formation of the desired product.

The pharmacological potential of 6-{4-[9-(2-methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}-2-methyl-2,3-dihydropyridazin-3-one has been explored in several preclinical studies. These studies have focused on evaluating its interactions with various biological targets, including enzymes and receptors relevant to inflammation, cancer, and neurodegenerative diseases. Initial results suggest that this compound may exhibit potent inhibitory activity against key enzymes such as kinases and phosphodiesterases. Furthermore, its ability to cross cell membranes effectively makes it a promising candidate for oral administration.

One of the most intriguing aspects of 6-{4-[9-(2-methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}-2-methyl-2,3-dihydropyridazin-3-one is its potential for structure-based drug design. By leveraging computational methods such as molecular docking and simulations, researchers can predict how this compound interacts with specific biological targets at an atomic level. This approach allows for the identification of key binding residues and provides insights into how structural modifications can enhance binding affinity and selectivity. Such information is crucial for optimizing drug candidates and reducing off-target effects.

The development of novel therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties. In this regard, 6-{4-[9-(2-methoxyethyl)-9H-purin-6-ylyl]-piperazin-l} - 2 - methyl - 23 - dihydrop} yridazinc - 31 - one has shown promise in preliminary pharmacokinetic studies. Its moderate solubility in water and lipids suggests good bioavailability following oral administration. Additionally, its stability under physiological conditions enhances its potential as a viable drug candidate. Further studies are needed to fully characterize its pharmacokinetic profile and assess its metabolic fate.

The future direction of research on CAS No 2877647 - 67 - 9 will likely focus on expanding its therapeutic applications through structure-based drug design and preclinical testing. Collaborations between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications. By combining experimental data with computational modeling, researchers can accelerate the discovery process and identify novel derivatives with enhanced efficacy and safety profiles.

In conclusion, 66 -- {44 -- [99 -- (22 -- methoxyetlll) -- 99H -- purin -- 66 -- yl] -- piperizin -- 11 -- yll} -- 22 -- methyl -- 22 ,33-- dihydrop} yridazinc--33--one (CAS No .2877647--67--69) represents an exciting advancement in pharmaceutical chemistry . Its unique structure , coupled with promising preclinical data , positions it as a valuable candidate for further development . As research continues , this compound holds great potential for contributing to novel therapeutic strategies across various medical disciplines . p >